Cas no 1542664-41-4 (1-(1,2,3,4-tetrahydronaphthalen-1-yl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(1,2,3,4-tetrahydronaphthalen-1-yl)methylcyclopropane-1-carboxylic acid
• CAS No: 1542664-41-4
• MF: C₁₅H₁₈O₂
• MW: 230.302224636078
• CID: 5991758
• PubChem ID: 79425745
• Update Time: 2025-06-09

1-(1,2,3,4-tetrahydronaphthalen-1-yl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1,2,3,4-tetrahydronaphthalen-1-yl)methylcyclopropane-1-carboxylic acid
• 1-[(1,2,3,4-tetrahydronaphthalen-1-yl)methyl]cyclopropane-1-carboxylic acid
• EN300-1854230
• 1542664-41-4
• AKOS017980011

• Inchi： 1S/C15H18O2/c16-14(17)15(8-9-15)10-12-6-3-5-11-4-1-2-7-13(11)12/h1-2,4,7,12H,3,5-6,8-10H2,(H,16,17)
• InChI Key： QAYBLVAYXNUVPW-UHFFFAOYSA-N
• SMILES： OC(C1(CC2C3C=CC=CC=3CCC2)CC1)=O

Computed Properties

• Exact Mass: 230.130679813g/mol
• Monoisotopic Mass: 230.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 1-(1,2,3,4-tetrahydronaphthalen-1-yl)methylcyclopropane-1-carboxylic acid

Introduction to 1-(1,2,3,4-tetrahydronaphthalen-1-yl)methylcyclopropane-1-carboxylic acid (CAS No. 1542664-41-4)

1-(1,2,3,4-tetrahydronaphthalen-1-yl)methylcyclopropane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1542664-41-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, combines a tetrahydronaphthalene moiety with a cyclopropane ring, creating a unique chemical scaffold that exhibits promising biological activities. The structural design of this compound not only underscores its potential as a pharmacophore but also highlights its relevance in the development of novel therapeutic agents.

The tetrahydronaphthalen-1-yl group in the molecular structure contributes to the compound's lipophilicity and spatial constraints, which are critical factors in drug-receptor interactions. This feature has been extensively studied in the context of modulating binding affinities and selectivity. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision, facilitating the design of more effective derivatives. The cyclopropane moiety, on the other hand, introduces rigidity to the molecule, which can enhance its interaction with biological targets by reducing conformational flexibility.

In recent years, there has been a surge in research focused on the exploration of cyclopropane-containing compounds due to their unique pharmacological properties. Studies have demonstrated that cyclopropanes can act as key pharmacophores in various drug classes, including antiviral and anti-inflammatory agents. The incorporation of a cyclopropane ring into 1-(1,2,3,4-tetrahydronaphthalen-1-yl)methylcyclopropane-1-carboxylic acid not only enhances its structural complexity but also opens up possibilities for developing drugs with improved efficacy and reduced side effects.

The molecular framework of this compound is particularly intriguing because it combines elements from two distinct chemical families: naphthalene derivatives and cyclopropanes. Naphthalene-based compounds are well-known for their diverse biological activities, ranging from antimicrobial to anticancer effects. By integrating a naphthalene ring with a cyclopropane group, researchers aim to create a hybrid structure that inherits the desirable properties of both moieties while exhibiting novel biological functions. This approach aligns with the growing trend in drug discovery towards rational design and structure-based drug development.

One of the most compelling aspects of 1-(1,2,3,4-tetrahydronaphthalen-1-yl)methylcyclopropane-1-carboxylic acid is its potential application in addressing unmet medical needs. Current research indicates that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in diseases such as cancer and neurodegeneration. For instance, preliminary studies have suggested that derivatives of this molecule could interfere with key signaling pathways involved in tumor growth and progression. These findings are particularly exciting because they highlight the compound's potential as a lead structure for further medicinal chemistry optimization.

The synthesis of 1-(1,2,3,4-tetrahydronaphthalen-1-yl)methylcyclopropane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters necessitates careful control over reaction conditions to ensure high enantiomeric purity. Advances in asymmetric synthesis have provided valuable tools for constructing complex molecules like this one with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and biocatalytic methods have been instrumental in achieving efficient synthetic routes.

From a computational perspective, the study of 1-(1,2,3,4-tetrahydronaphthalen-1-yl)methylcyclopropane-1-carboxylic acid has benefited from the integration of machine learning algorithms into drug discovery pipelines. These algorithms can predict molecular properties and optimize synthetic pathways with remarkable accuracy. By leveraging such technologies, researchers can accelerate the identification of promising derivatives and streamline experimental workflows. This interdisciplinary approach underscores the importance of collaboration between chemists, biologists, and computer scientists in modern pharmaceutical research.

The pharmacokinetic profile of this compound is another area of active investigation. Understanding how 1-(1,2,3,4-tetrahydronaphthalen-1-yl)methylcyclopropane-1-carboxylic acid is metabolized and distributed within the body is crucial for assessing its therapeutic potential. Preclinical studies have begun to explore its absorption, distribution, metabolism, excretion (ADME) properties using advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These studies provide valuable insights into how the compound behaves in vivo and guide further optimization efforts.

In conclusion, 1-( 1 , 2 , 3 , 4 -tetrahydronaphthalen - 1 - yl ) methyl cyc lo pro pane - 1 - car boxy lic ac id ( CAS No . 1542664 - 41 - 4 ) represents a significant advancement in pharmaceutical chemistry with broad implications for drug development. Its unique structural features combined with promising biological activities make it a compelling candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.